Cas no 2229303-09-5 (tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)propylcarbamate
• CAS No: 2229303-09-5
• MF: C₁₅H₂₃FN₂O₂
• MW: 282.353727579117
• CID: 6214247
• PubChem ID: 165673893
• Update Time: 2025-05-20

tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)propylcarbamate
• EN300-1871490
• tert-butyl N-[3-amino-2-(4-fluoro-2-methylphenyl)propyl]carbamate
• 2229303-09-5

• Inchi： 1S/C15H23FN2O2/c1-10-7-12(16)5-6-13(10)11(8-17)9-18-14(19)20-15(2,3)4/h5-7,11H,8-9,17H2,1-4H3,(H,18,19)
• InChI Key： WUDSCIPCTHCFKE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.17435614g/mol
• Monoisotopic Mass: 282.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)propylcarbamate (CAS No. 2229303-09-5)

The compound tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)propylcarbamate (CAS No. 2229303-09-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-fluoro-2-methylphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and precision agriculture solutions, aligning with current trends in sustainable chemistry and green synthesis.

One of the key reasons for the growing attention on tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)propylcarbamate is its versatility in medicinal chemistry. The presence of both amino and carbamate functional groups allows for diverse modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties. This aligns with the rising demand for small-molecule drugs and personalized medicine, topics frequently searched in scientific databases and AI-driven platforms. Additionally, the fluoro and methyl substituents on the phenyl ring contribute to its metabolic stability, a critical factor in drug design.

From a synthetic perspective, CAS No. 2229303-09-5 is often explored for its potential in catalyzed reactions and chiral synthesis. The compound's stereochemistry is of particular interest, as it can influence the biological activity of resulting products. This ties into broader discussions on asymmetric synthesis and enantioselective catalysis, which are hot topics in academic and industrial research. Laboratories focusing on high-throughput screening and fragment-based drug discovery may find this compound especially relevant for their workflows.

Environmental and regulatory considerations also play a role in the application of tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)propylcarbamate. With increasing emphasis on REACH compliance and green chemistry principles, researchers are evaluating safer synthetic routes and eco-friendly solvents for its production. This reflects the broader shift toward sustainable manufacturing in the chemical industry, a subject frequently queried in search engines by professionals seeking best practices and innovative methodologies.

In conclusion, tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)propylcarbamate (CAS No. 2229303-09-5) represents a compelling case study in modern chemical research. Its structural features, combined with its applicability in drug development and agrochemical innovation, make it a compound worth watching. As the scientific community continues to explore its potential, this molecule may well become a cornerstone in the next generation of bioactive compounds and specialty chemicals.